Samarium cobalt

• CAS No.: 12017-68-4
• Molecular Formula: CoSm
• Molecular Weight: 209.3 g/mol
• IUPAC Name: cobalt;samarium
• InChI: InChI=1S/Co.Sm
• InChI Key: KPLQYGBQNPPQGA-UHFFFAOYSA-N
• SMILES: [Co].[Co].[Co].[Co].[Co].[Sm]
• Canonical SMILES: [Co].[Sm]
• Pictograms: Irritant
• Related CAS: 12187-46-1; 12305-84-9; 12017-43-5
• Synonyms: samarium cobalt; SmCo5

Description

Samarium cobalt (SmCo) refers to a family of rare-earth transition metal compounds, primarily known for their use in high-performance permanent magnets and catalytic applications. The two main stoichiometric forms are SmCo₅ (1:5 type) and Sm₂Co₁₇ (2:17 type), both exhibiting exceptional magnetic properties, thermal stability (Curie temperature ~800°C), and corrosion resistance . In catalysis, samarium cobaltates (e.g., SmCoO₃ perovskites) are utilized in methane dry reforming (DRM) and partial oxidation reactions due to their redox activity and resistance to carbon deposition .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of cobalt, compound with samarium (5:1), typically involves the reduction of samarium oxide (Sm2O3) with cobalt metal at high temperatures. The process can be carried out in a vacuum or inert atmosphere to prevent oxidation. The reaction is as follows:

$$Sm2O3 + 5Co \rightarrow 2SmCo5 + 3O2$$Sm2O3+5Co→2SmCo5+3O2

The resulting samarium-cobalt alloy is then subjected to further processing, such as sintering, to achieve the desired magnetic properties .

Industrial Production Methods: In industrial settings, the production of samarium-cobalt magnets involves melting the raw materials in an induction furnace, followed by casting the molten alloy into molds. The cast alloy is then crushed into a fine powder, which is compacted and sintered to form the final magnet. The sintering process is crucial for achieving the desired microstructure and magnetic properties .

Chemical Reactions Analysis

Types of Reactions: Cobalt, compound with samarium (5:1), primarily undergoes oxidation and reduction reactions. It is highly resistant to oxidation and corrosion, which makes it suitable for use in harsh environments. under extreme conditions, it can react with oxygen to form oxides such as samarium oxide (Sm2O3) and cobalt oxide (Co3O4) .

Common Reagents and Conditions:

Oxidation: The compound can be oxidized using oxygen or air at elevated temperatures.

Reduction: Reduction can be achieved using hydrogen gas or other reducing agents at high temperatures.

Major Products Formed:

Oxidation: Samarium oxide (Sm2O3) and cobalt oxide (Co3O4).

Reduction: Metallic samarium and cobalt.

Scientific Research Applications

Key Properties

• High Coercivity : Resistance to demagnetization.
• Temperature Stability : Functionality over a wide temperature range.
• Corrosion Resistance : Minimal degradation in harsh environments.

Biomedical Applications

Samarium cobalt has been utilized in various biomedical fields, particularly in enhancing stem cell proliferation. A study investigated the effects of static magnetic fields generated by SmCo magnets on human umbilical cord-derived mesenchymal stem cells (hUC-MSCs). The findings suggested that exposure to these magnetic fields could significantly improve the proliferation rates and gene expression profiles of hUC-MSCs, indicating potential applications in regenerative medicine .

Orthodontics

Research has explored the use of this compound magnets in orthodontics, specifically their effect on tooth movement. In a study involving guinea pigs, it was found that the application of SmCo magnets increased the rate of orthodontic tooth movement compared to traditional methods. This effect was attributed to enhanced bone deposition in the tension areas surrounding moved teeth .

Magnetic Field Therapy

This compound has been studied for its therapeutic effects when used in magnetic field therapy. The application of SmCo magnets has shown promise in accelerating healing processes, such as bone fracture recovery, by influencing cellular activities at the site of injury .

High-Performance Motors and Generators

SmCo magnets are widely used in high-performance electric motors and generators due to their ability to operate efficiently at elevated temperatures. Their stability under varying conditions makes them suitable for applications in aerospace and automotive sectors .

Military Applications

In military technology, this compound magnets are employed in stealth aircraft designs. By absorbing electromagnetic waves, these magnets help reduce radar signatures, enhancing aircraft invisibility during operations .

Sensor Systems

The precision and reliability of SmCo magnets make them ideal for sensor systems used in various industries, including robotics and automation. Their ability to function effectively under extreme conditions is a significant advantage .

Magnetic Bearings and Couplings

SmCo magnets are utilized in magnetic bearings and couplings due to their high resistance to demagnetization and superior performance at high temperatures. These applications are critical in industries requiring precision engineering and reliability .

Data Table: Applications of this compound

Application Area	Specific Uses	Benefits
Biomedical	Stem cell proliferation	Enhanced healing processes
Orthodontics	Tooth movement	Increased rate of orthodontic treatment
Military	Stealth technology	Reduced radar visibility
Electric Motors & Generators	High-performance applications	Efficiency at high temperatures
Sensor Systems	Robotics, automation	Precision and reliability
Magnetic Bearings	Industrial machinery	High resistance to demagnetization

Case Study 1: Stem Cell Proliferation

A research study conducted on hUC-MSCs demonstrated that exposure to static magnetic fields from SmCo significantly promoted cell proliferation without altering their fundamental properties. This finding opens avenues for using SmCo in tissue engineering and regenerative therapies .

Case Study 2: Orthodontic Tooth Movement

In an experimental setup with guinea pigs, researchers applied orthodontic forces using SmCo magnets, resulting in faster tooth movement compared to traditional methods. The study highlighted the potential for improving orthodontic treatments through innovative use of magnetic technologies .

Mechanism of Action

The mechanism by which cobalt, compound with samarium (5:1), exerts its effects is primarily through its magnetic properties. The compound exhibits strong magnetic anisotropy, meaning it can only be magnetized along a specific axis. This is achieved by aligning the crystal structure of the material during the manufacturing process. The high coercive force and thermal stability of the compound are attributed to the strong interaction between the samarium and cobalt atoms, which creates a robust magnetic field .

Comparison with Similar Compounds

Comparison with Similar Compounds

Magnetic Materials

Samarium cobalt magnets are often compared to neodymium-iron-boron (NdFeB), alnico, and ferrite magnets. Key differences are summarized below:

Table 1: Magnetic Properties of Permanent Magnets

Property	SmCo	NdFeB	Alnico	Ferrite
Magnetic Energy Product (BHmax)	Up to 33 MGOe	Up to 52 MGOe	~5.5 MGOe	~3.5 MGOe
Remanence (Br)	0.8–1.1 T	1.0–1.4 T	0.7–1.3 T	0.2–0.4 T
Coercivity (Hc)	High	Very High	Moderate	Low
Curie Temperature	~800°C	~310°C	~860°C	~450°C
Temperature Coefficient	Low (-0.03%/°C)	High (-0.12%/°C)	Moderate	Moderate
Corrosion Resistance	Excellent	Poor (requires coating)	Good	Excellent
Applications	Aerospace, high-temperature motors	Consumer electronics, EVs	Sensors, guitar pickups	Speakers, low-cost motors

Key Findings :

• SmCo outperforms NdFeB in high-temperature environments (e.g., >150°C) due to its superior thermal stability and lower temperature coefficient .
• NdFeB has a higher BHmax but is prone to demagnetization and oxidation at elevated temperatures .
• Alnico exhibits higher Curie temperatures but lower coercivity, limiting its use in compact applications .

Catalytic Materials

Samarium cobaltates (e.g., SmCoO₃) are compared to other perovskite catalysts like lanthanum nickelate (LaNiO₃) and lanthanum cobaltate (LaCoO₃) in DRM and methane partial oxidation.

Table 2: Catalytic Performance of Perovskite Oxides

Property	SmCoO₃	LaNiO₃	LaCoO₃
Surface Area (SBET)	5 m²/g	10–15 m²/g	8–12 m²/g
Reduction Peaks (H₂-TPR)	390°C, 532°C	350°C, 600°C	400°C, 650°C
Phase Composition	Sm₂O₃ + SmCoO₃ + Co₃O₄ (at 23% Co)	La₂O₃ + Ni	La₂O₃ + Co
DRM Stability	High (resists carburization)	Moderate	Moderate
Synthesis Method	Thermal decomposition of heterometallic complexes	Sol-gel, combustion	Co-precipitation

Key Findings :

• SmCoO₃ composites (e.g., 2% Co/Sm₂O₃) form Sm₂CoO₄ and Sm₂O₃ phases, enhancing resistance to sintering and carbon deposition compared to pure SmCoO₃ .
• LaNiO₃ and LaCoO₃ exhibit higher surface areas but lower thermal stability under DRM conditions .
• Samarium silicate phases in SmCoO₃/SiC composites further improve carbonization resistance via strong metal-support interactions .

Other Compounds

• Cobaltite Minerals : Natural cobaltites (e.g., (Co,Fe,Ni)AsS) show lower cobalt content (0.58–0.60 Co apfu) compared to synthetic SmCo alloys, limiting their industrial utility .
• Samarium Oxide (Sm₂O₃): Used in photocatalysis but lacks the redox activity of SmCoO₃. Sm₂O₃ nanoparticles synthesized via photochemical methods exhibit slower adsorption kinetics than cobalt oxides .

Biological Activity

Samarium cobalt (SmCo) is a rare earth metal alloy primarily used in the production of high-performance permanent magnets. These magnets are known for their exceptional magnetic properties, including high coercivity and thermal stability, making them suitable for various applications in electronics, aerospace, and medical devices. Recent studies have also explored the biological activity of SmCo, particularly its effects on human cells and potential biomedical applications.

Cellular Proliferation and Stem Cell Activity

Research has demonstrated that exposure to static magnetic fields generated by SmCo magnets can significantly enhance the proliferation and stemness of human umbilical cord mesenchymal stem cells (hUC-MSCs). A study indicated that hUC-MSCs exposed to a magnetic field maintained their morphological integrity and exhibited increased cell confluence compared to control groups. Specifically, the experimental group reached 100% confluence by day 8, while the control group only achieved approximately 80% confluence by day 10 .

Key Findings:

• Cell Morphology : The exposed hUC-MSCs retained an elongated fibroblast-like shape characteristic of healthy MSCs.
• Surface Markers : The expression of stem cell markers such as CD29 and CD73 remained high (>90%), while CD105 showed a significant reduction in expression after exposure .
• Cell Cycle Analysis : Enhanced proliferation was observed with a higher percentage of cells in the S and G2/M phases after 18 hours of exposure to the magnetic field .

Orthodontic Applications

In orthodontics, SmCo magnets have been studied for their effects on tooth movement. A study involving guinea pigs found that both static magnetic fields produced by SmCo magnets and pulsed electromagnetic fields increased the rate of orthodontic tooth movement compared to traditional methods. The mechanisms behind this enhancement included reduced lag phases in tooth movement and increased bone deposition in tension areas .

Summary of Orthodontic Study:

• Groups : Three groups were tested: traditional coil springs, SmCo magnets, and a combination of coil springs with pulsed electromagnetic fields.
• Results : Both magnetically stimulated groups showed enhanced tooth movement and improved bone organization compared to controls.

Cytotoxicity Studies

The biocompatibility of SmCo has been assessed through various cytotoxicity tests. A study comparing new, clinically used, and recycled SmCo magnets indicated a mild cytotoxic effect from new magnets, while clinically used magnets showed significantly lower cytotoxicity levels. This suggests that the recycling process may reduce harmful leachable components .

Cytotoxicity Test Results:

• Methods : Two methods were employed: the millipore filter method and an extraction method.
• Findings : New magnets exhibited mild cytotoxic effects; however, clinically used magnets demonstrated minimal cytotoxicity.

Potential Adverse Effects

While SmCo shows promising biological activity, there are potential adverse effects associated with its use. For instance, patients treated with samarium Sm153 lexidronam for osseous metastases reported acute lower extremity edema and transient neuropathy as common non-hematologic adverse events . This underscores the need for careful monitoring when using samarium-based treatments in clinical settings.

Tables of Research Findings

Study Focus	Key Findings
Stem Cell Proliferation	Increased proliferation in hUC-MSCs; maintained morphology; reduced CD105 expression .
Orthodontic Movement	Enhanced tooth movement with SmCo; increased bone deposition observed .
Cytotoxicity	New magnets showed mild cytotoxicity; clinically used magnets had significantly lower levels .
Adverse Effects	Common adverse events included edema and neuropathy post-treatment with Sm153 lexidronam .

Case Studies

• Case Study on Orthodontic Treatment :
  • Objective: Evaluate the efficacy of SmCo in accelerating orthodontic tooth movement.
  • Methodology: Used guinea pigs to assess movement rates across different treatment groups.
  • Conclusion: Significant acceleration in tooth movement was observed with both SmCo magnets and pulsed electromagnetic fields.
• Clinical Use of Samarium Lexidronam :
  • Objective: Investigate long-term effects post-treatment for osseous metastases.
  • Findings: Patients experienced new-onset edema and neuropathy; further studies recommended for comprehensive safety assessment.

Q & A

Basic Research Questions

Q. What are the critical parameters for synthesizing high-purity samarium cobalt nanoparticles, and how do they influence crystallographic phase formation?

Answer: The synthesis of SmCo nanoparticles requires precise control of stoichiometric ratios (e.g., Sm:Co = 1:5 or 2:17), temperature (typically 800–1200°C for solid-state reactions), and reducing atmospheres (e.g., argon or hydrogen) to prevent oxidation. Deviations in these parameters can lead to secondary phases like Sm₂O₃ or Co₃O₄, degrading magnetic performance. A one-step chemical synthesis method using surfactants (e.g., oleylamine) has been shown to stabilize SmCo nanoparticles at lower temperatures (300–500°C) while maintaining phase purity .

Key Parameters Table:

Parameter	Optimal Range	Impact on Phase Purity
Sm:Co Ratio	1:5 or 2:17	Determines SmCo₁₅ or Sm₂Co₁₇ phases
Temperature	800–1200°C (solid-state)	Higher temps reduce oxygen defects
Atmosphere	Ar/H₂	Prevents oxidation of Sm/Co

Q. Which characterization techniques are most effective for verifying the structural and magnetic properties of SmCo alloys?

Answer:

• X-ray Diffraction (XRD): Identifies crystallographic phases (e.g., SmCo₅ vs. Sm₂Co₁₇) and detects impurities like Sm₂O₃ .
• Transmission Electron Microscopy (TEM): Resolves nanoparticle size (10–50 nm) and elemental distribution (e.g., Co clustering in Sm₂Co₁₇) .
• Vibrating Sample Magnetometry (VSM): Measures intrinsic coercivity (10–30 kOe) and energy product (20–32 MGOe) .

Methodological Tip: Cross-validate XRD with TEM to resolve discrepancies in grain size estimates caused by strain or defects .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported coercivity values for SmCo magnets under varying thermal histories?

Answer: Discrepancies often arise from differences in sintering conditions (e.g., cooling rates affecting grain boundaries) or impurity phases. To address this:

Perform thermomagnetic analysis (TMA) to correlate coercivity with Curie temperature (T_c ≈ 800–925°C for SmCo) .

Use electron backscatter diffraction (EBSD) to map grain orientation and identify weak magnetic domains.

Apply first-order reversal curve (FORC) analysis to decouple inter-grain interactions from intrinsic coercivity .

Case Study: A 2023 study found that Sm₂Co₁₇ magnets sintered at 1200°C with a 2°C/min cooling rate showed 15% higher coercivity than rapidly quenched samples due to optimized grain boundary diffusion .

Q. What mechanisms explain the superior thermal stability of SmCo magnets compared to neodymium-based magnets?

Answer: SmCo's stability arises from:

• Crystal Structure: The rhombohedral Th₂Zn₁₇ structure of Sm₂Co₁₇ resists demagnetization up to 350°C .
• Electron Interactions: Strong spin-orbit coupling in Sm³+ ions stabilizes magnetic anisotropy at high temperatures.
• Oxidation Resistance: Co-rich phases form a protective oxide layer, unlike Nd-Fe-B, which oxidizes readily .

Experimental Validation: Aging studies at 300°C for 1000 hours show <5% flux loss for SmCo, compared to >20% for Nd-Fe-B .

Q. How can SmCo-based catalysts be optimized for hydrogen production via methane dry reforming?

Answer: Recent advances include:

• Composite Design: SmCo/Sm₂O₃ interfaces enhance CO₂ activation and coke resistance. A 2023 study achieved 85% H₂ yield using 2% Co/Sm₂O₃ catalysts .
• Doping: Adding Ni or Fe (5–10 at.%) improves redox activity and stability at 700°C .
• In Situ Characterization: Operando X-ray absorption spectroscopy (XAS) tracks Co oxidation states during reaction cycles.

Synthesis Protocol:

Prepare Sm₂O₃ support via sol-gel.

Incipient wetness impregnation with Co(NO₃)₂.

Reduce under H₂ at 600°C to form Co nanoparticles .

Q. Methodological Guidance

Q. How should researchers design experiments to isolate the effects of stoichiometry on SmCo’s magnetic properties?

Answer:

• Do: Use combinatorial libraries with Sm:Co ratios from 1:4 to 1:6, sintered under identical conditions.
• Don’t: Vary multiple parameters (e.g., temperature and ratio) simultaneously.
• Analysis: Apply Taguchi methods to quantify the contribution of each parameter to coercivity .

Q. What strategies ensure reproducibility in SmCo synthesis across labs?

Answer:

• Documentation: Share detailed protocols for precursor calcination, milling time, and sintering atmosphere .
• Data Sharing: Publish raw XRD/VSM data in repositories like Figshare or Zenodo .
• Collaboration: Use round-robin tests to calibrate equipment (e.g., VSM) across institutions .

Q. How can machine learning enhance the analysis of SmCo’s structure-property relationships?

Answer:

• Feature Selection: Train models on datasets including lattice parameters, grain size, and coercivity .
• Prediction: Neural networks can predict optimal Sm:Co ratios for target energy products (e.g., 30 MGOe) .
• Validation: Compare ML predictions with phase diagrams from CALPHAD databases .